Cas no 13618-19-4 (1,3-Pentanedione, 2-methyl-1-phenyl-)

• Product Name: 1,3-Pentanedione, 2-methyl-1-phenyl-
• CAS No: 13618-19-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1240315
• PubChem ID: 4321745
• Update Time: 2025-04-20

1,3-Pentanedione, 2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 2-methyl-1-phenyl-
• 2-methyl-1-phenylpentane-1,3-dione
• 13618-19-4
• DTXSID50401907

• Inchi： 1S/C12H14O2/c1-3-11(13)9(2)12(14)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： IOVXGSSKIMPLTN-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• PSA: 34.14